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[City, State] – [Date] – Researchers, scientists, and drug development professionals now have

access to a comprehensive guide for the selection and use of antibodies for the

immunohistochemical (IHC) detection of Proteasome Subunit Alpha Type-4 (PSMA4). These

detailed application notes and protocols provide a comparative analysis of commercially

available antibodies and a standardized methodology to ensure reliable and reproducible

results in the study of PSMA4's role in cellular processes and disease.

PSMA4 is a key component of the 20S proteasome core complex, which is central to the

ubiquitin-proteasome system (UPS). The UPS is a critical pathway for protein degradation,

regulating a multitude of cellular processes including cell cycle progression, signal

transduction, and apoptosis.[1] Given its fundamental role, the accurate detection of PSMA4 in

tissues is crucial for understanding its implications in various pathologies, including cancer and

neurodegenerative diseases.

"The selection of a highly specific and validated antibody is the cornerstone of a successful

immunohistochemistry experiment," stated a senior scientist involved in the development of

these guidelines. "Our goal is to provide our colleagues in the research and drug development

communities with the necessary tools and information to confidently and accurately investigate

PSMA4."
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These application notes offer a detailed comparison of several commercially available anti-

PSMA4 antibodies, with a focus on their performance in IHC on formalin-fixed, paraffin-

embedded tissues. Quantitative data on antibody concentrations, dilutions, and antigen

retrieval methods are presented in a clear and concise tabular format to facilitate at-a-glance

comparisons.

Recommended Antibodies for PSMA4
Immunohistochemistry
The following table summarizes key information for a selection of commercially available

antibodies that have been validated for use in immunohistochemistry to detect PSMA4.

Antibody
Name/Clone

Host Species Clonality
Recommended
Concentration/
Dilution

Antigen
Retrieval

Anti-PSMA4

(HPA060613)
Rabbit Polyclonal 1:20 - 1:50

Heat-Induced

Epitope Retrieval

(HIER), pH 6[2]

PSMA4

Polyclonal

Antibody (E-AB-

52721)

Rabbit Polyclonal
1:40 - 1:200 (0.9

mg/mL stock)
Not specified

PSMA4 Antibody

(C-term)
Rabbit Polyclonal

WB: 1:100-

1:500; IHC: Not

specified

Not specified

PSMA4 Rabbit

Monoclonal

Antibody

Rabbit Monoclonal 1:50 Not specified

Anti-PSMA

Antibody [107-

1A4]

Mouse Monoclonal ~1.0 mg/mL Not specified
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To provide a clearer understanding of the biological context of PSMA4 and the experimental

process for its detection, the following diagrams have been generated.
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Detailed Protocol for PSMA4 Immunohistochemistry
on Paraffin-Embedded Tissues
This protocol provides a standardized procedure for the immunohistochemical staining of

PSMA4 in formalin-fixed, paraffin-embedded (FFPE) tissue sections.

Materials:

FFPE tissue sections (4-5 µm) on positively charged slides

Xylene

Ethanol (100%, 95%, 70%)

Deionized water

Antigen Retrieval Buffer (e.g., Citrate Buffer, pH 6.0 or Tris-EDTA, pH 9.0)

Hydrogen Peroxide (3%)

Blocking Buffer (e.g., 1% BSA or normal serum in PBS)

Primary Antibody (see table above for recommendations)

HRP-conjugated Secondary Antibody

DAB (3,3'-Diaminobenzidine) Substrate Kit

Hematoxylin

Mounting Medium

Procedure:

Deparaffinization and Rehydration:

Immerse slides in Xylene: 2 x 10 minutes.
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Immerse slides in 100% Ethanol: 2 x 5 minutes.

Immerse slides in 95% Ethanol: 1 x 3 minutes.

Immerse slides in 70% Ethanol: 1 x 3 minutes.

Rinse slides in deionized water.

Antigen Retrieval:

Perform Heat-Induced Epitope Retrieval (HIER) by immersing slides in pre-heated Antigen

Retrieval Buffer.

Heat in a water bath, steamer, or pressure cooker at 95-100°C for 20-30 minutes.

Allow slides to cool in the buffer for 20 minutes at room temperature.

Rinse slides in deionized water.

Peroxidase Blocking:

Incubate slides in 3% Hydrogen Peroxide for 10-15 minutes to block endogenous

peroxidase activity.

Rinse slides with PBS.

Protein Blocking:

Incubate slides with Blocking Buffer for 30-60 minutes at room temperature to prevent

non-specific antibody binding.

Primary Antibody Incubation:

Dilute the primary anti-PSMA4 antibody to its optimal concentration in the blocking buffer.

Incubate the slides with the diluted primary antibody overnight at 4°C in a humidified

chamber.

Secondary Antibody Incubation:
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Rinse slides with PBS.

Incubate slides with the HRP-conjugated secondary antibody for 1 hour at room

temperature.

Detection:

Rinse slides with PBS.

Prepare the DAB substrate solution according to the manufacturer's instructions.

Incubate slides with the DAB solution until the desired brown color intensity is reached

(typically 1-10 minutes).

Rinse slides with deionized water.

Counterstaining:

Immerse slides in Hematoxylin for 1-2 minutes to stain the cell nuclei.

Rinse slides with tap water.

Dehydration and Mounting:

Dehydrate the slides through a graded series of ethanol (70%, 95%, 100%).

Clear the slides in xylene.

Apply a coverslip using a permanent mounting medium.

Analysis:

Examine the slides under a light microscope. PSMA4 staining is expected to be primarily

cytoplasmic and/or nuclear.

These comprehensive application notes and protocols are designed to aid researchers in

obtaining high-quality, reproducible data for PSMA4 expression, thereby advancing our

understanding of its role in health and disease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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